4-Phenyl-1,2,3-thiadiazole-5-carbohydrazide

• IUPAC Name: 4-phenylthiadiazole-5-carbohydrazide
• InChI: InChI=1S/C9H8N4OS/c10-11-9(14)8-7(12-13-15-8)6-4-2-1-3-5-6/h1-5H,10H2,(H,11,14)
• InChI Key: XDVVXTHOGVAERA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SN=N2)C(=O)NN
• Molecular Formula: C9H8N4OS
• DSSTOX Substance ID: DTXSID80380276
• Molecular Weight: 220.25 g/mol
• Solubility: 9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 58756-27-7

Description

4-Phenyl-1,2,3-thiadiazole-5-carbohydrazide is a useful research compound. Its molecular formula is C9H8N4OS and its molecular weight is 220.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 9 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Applications

A number of studies have synthesized novel derivatives of thiadiazole, including those related to 4-Phenyl-1,2,3-thiadiazole-5-carbohydrazide, to evaluate their anticancer activities. For instance, a novel series of thiadiazole derivatives were synthesized and showed potent anticancer activity, particularly against hepatocellular carcinoma cell lines, suggesting a promising avenue for the development of new anticancer agents (Gomha et al., 2017). Similarly, another study synthesized new hydrazone derivatives of thiadiazole carbohydrazide, demonstrating significant cytotoxicity against a range of human tumor cell lines, with particular efficacy observed in ovarian cancer cells (Terzioğlu & Gürsoy, 2003).

Antimicrobial Activities

Research into the antimicrobial properties of thiadiazole derivatives, including compounds structurally related to this compound, has yielded compounds with significant activity against various bacteria and fungi strains. For example, a study synthesized novel bis-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles and bis-4-thiazolidinone derivatives from terephthalic dihydrazide, demonstrating potential antibacterial activity (Palekar et al., 2009). Another study focused on the synthesis and antimicrobial evaluation of new 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid, highlighting their significant antimicrobial activities (Noolvi et al., 2016).

Synthesis of Novel Heterocyclic Compounds

The versatility of this compound and its derivatives extends to the synthesis of novel heterocyclic compounds with various biological activities. Research in this area has led to the development of compounds with antioxidant, antitumor, and antimicrobial activities, demonstrating the broad potential of thiadiazole derivatives in drug discovery and development (Paulrasu et al., 2014).

Mechanism of Action

Target of Action

Compounds containing a thiazole ring have been reported to possess various pharmacological activities .

Mode of Action

It’s known that molecules containing a thiazole ring can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Biochemical Pathways

It’s known that thiazole-containing compounds can influence various biochemical pathways .

Result of Action

Compounds with a similar structure have been reported to exhibit antimicrobial activity, mainly against gram-positive bacteria .

Action Environment

It’s known that the cationic form of similar compounds can decrease sensitivity and elevate nitrogen content, contributing to high density, insensitivity, and thermal stability .